Cas no 951940-14-0 (methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yl}oxy)benzoate)

• Product Name: methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yl}oxy)benzoate
• CAS No: 951940-14-0
• MF: C₂₄H₁₉NO₇
• MW: 433.410166978836
• CID: 5430995
• Update Time: 2025-06-13

methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[9-(furan-2-ylmethyl)-4-oxo-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-3-yl]oxy}benzoate
• Benzoic acid, 4-[[9-(2-furanylmethyl)-9,10-dihydro-4-oxo-4H,8H-pyrano[2,3-f][1,3]benzoxazin-3-yl]oxy]-, methyl ester
• methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yl}oxy)benzoate

• Inchi： 1S/C24H19NO7/c1-28-24(27)15-4-6-16(7-5-15)32-21-13-30-23-18(22(21)26)8-9-20-19(23)12-25(14-31-20)11-17-3-2-10-29-17/h2-10,13H,11-12,14H2,1H3
• InChI Key： VFCXOZXVGIFFES-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2=COC3=C4C(=CC=C3C2=O)OCN(CC2=CC=CO2)C4)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yl}oxy)benzoate

Research Briefing on Methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl}oxy)benzoate (CAS: 951940-14-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chromeno-oxazine derivatives as potential therapeutic agents. Among these, methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl}oxy)benzoate (CAS: 951940-14-0) has emerged as a compound of interest due to its unique structural features and promising biological activities. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl}oxy)benzoate involves a multi-step process that includes the condensation of furan-2-carbaldehyde with chromene derivatives, followed by cyclization and esterification. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The structural complexity of this molecule, characterized by the presence of a furan ring and a chromeno-oxazine core, is believed to contribute to its biological activity.

In vitro studies have demonstrated that methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl}oxy)benzoate exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. Notably, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity is particularly advantageous, as it may reduce the side effects commonly associated with non-selective COX inhibitors. Additionally, preliminary data suggest that the compound may also modulate other signaling pathways, such as NF-κB, further underscoring its potential as a multi-target therapeutic agent.

Further investigations into the pharmacokinetic properties of methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl}oxy)benzoate have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and stability in physiological conditions, which are critical attributes for its development as a drug candidate. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are currently under investigation.

In conclusion, methyl 4-({9-(furan-2-yl)methyl-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl}oxy)benzoate represents a promising scaffold for the development of novel anti-inflammatory and analgesic agents. Its unique structural features, combined with its selective enzyme inhibition and favorable pharmacokinetic properties, make it a compelling candidate for further preclinical and clinical studies. Future research should focus on elucidating its full mechanism of action, optimizing its therapeutic index, and exploring its potential in treating other diseases beyond inflammation.